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Compound of Interest

Compound Name: TH34

Cat. No.: B15583883

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of TH34, a selective HDACG6/8/10 inhibitor. Researchers,
scientists, and drug development professionals should adhere to these procedural guidelines to
ensure a safe laboratory environment and compliance with standard chemical waste
management protocols.

Immediate Safety and Handling

Before beginning any disposal procedure, it is critical to handle TH34 with appropriate safety
measures. While a specific Safety Data Sheet (SDS) for TH34 is not publicly available, general
precautions for handling potent small molecule inhibitors should be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves. Inspect gloves for integrity before use.

Body Protection: A lab coat is mandatory to prevent skin contact.

Respiratory Protection: When handling the solid compound or preparing solutions, work in a
certified chemical fume hood to avoid inhalation of dust or aerosols.

In case of accidental exposure, immediately flush the affected area with copious amounts of
water and seek medical attention. Ensure that a safety shower and eyewash station are readily
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accessible.

Step-by-Step Disposal Protocol for TH34

The disposal of TH34 and its associated waste must be managed through your institution's
Environmental Health and Safety (EHS) department or equivalent authority. Never dispose of
TH34 or its contaminated materials down the drain or in the regular trash.[1]

+ Waste Segregation:
o lIdentify and segregate all waste streams containing TH34. This includes:
» Unused or expired solid TH34.
= Solutions containing TH34.
= Contaminated labware (e.g., pipette tips, vials, flasks, gloves, and bench paper).
» Waste Collection:

o Solid Waste: Collect solid TH34 and contaminated disposable materials in a designated,
leak-proof hazardous waste container.[2] This container should be clearly labeled.

o Liquid Waste: Collect solutions containing TH34 in a separate, compatible, and sealable
hazardous waste container. Secondary containment for liquid waste is recommended to
prevent spills.[3]

o Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of
in a designated sharps container.

o Container Labeling:

o All hazardous waste containers must be clearly labeled with a "Hazardous Waste" tag
provided by your institution's EHS department.[1][2]

o The label must include:

= The full chemical name: "TH34 (HDACG6/8/10 inhibitor)". Avoid using abbreviations.[1]
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» The approximate concentration and quantity of the waste.
» The date the waste was first added to the container (accumulation start date).

= The name of the principal investigator and the laboratory location.

o Storage of Waste:

o Store sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.[1]

o Ensure that the waste is segregated from incompatible materials to prevent any
dangerous chemical reactions.

o Disposal of Empty Containers:
o Thoroughly empty the original TH34 container.[3]

o The first rinse of the container with a suitable solvent (e.g., DMSO, ethanol) must be
collected and disposed of as hazardous liquid waste.[1][3] For highly potent compounds, it
is best practice to collect the first three rinses as hazardous waste.[3]

o After rinsing and air-drying, deface or remove the original label from the container before
disposing of it as non-hazardous glass or plastic waste, in accordance with your
institution's guidelines.[1]

e Request for Waste Pickup:

o Once a waste container is full, or as per your institution's policies on waste accumulation
timelines, submit a hazardous waste pickup request to your EHS department.[1][2]

Quantitative Data Summary

While specific quantitative data for TH34 disposal is not available, the following table
summarizes key properties of the compound relevant to its handling and preparation of
solutions for experimental use.
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Property Value Source

) 3-(benzylamino)-N-hydroxy-4- )
Chemical Name ) DC Chemicals
methylbenzamide

Molecular Weight 256.30 g/mol Selleck Chemicals[4]
CAS Number 2196203-96-8 MedchemExpress[5]
HDACS6: 4.6 uM, HDACS: 1.9 Selleck Chemicals,
IC50 Values
UM, HDAC10: 7.7 uM MedchemExpress[4][5]
Solubility in DMSO =51 mg/mL (198.98 mM) Selleck Chemicals[4]

) -80°C for up to 2 years, -20°C
Storage of Stock Solution MedchemExpress[5]
for up to 1 year

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of TH34.
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TH34 Disposal Workflow
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Caption: Logical workflow for the proper disposal of TH34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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